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Corylin at a Glance

The table below summarizes the core information about corylin for a quick overview.

Aspect Details

IUPAC Name 5-hydroxy-8,8-dimethyl-2-(4-methylpent-3-en-1-yl)-2H,8H-pyrano[2,3-f]chromen-4-
one

Chemical
Formula

C₂₁H₂₂O₄ [1]

Plant Source 1 Psoralea corylifolia (Fruit) - Major, well-established source [1] [2]

Plant Source 2 Pueraria lobata (Aerial Parts/Vines) - Newer, alternative source [3]

Core
Bioactivities

Lifespan extension, Anti-melanogenesis (skin-whitening), Antioxidant, Anti-
senescence [3] [1]

Sources and Quantitative Data
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Corylin is found in varying quantities in different plants and their parts. The table below provides a

comparative summary of key quantitative findings.

Property / Study
Source Plant &
Part

Key Quantitative Findings Experimental Model

Lifespan
Extension

Psoralea
corylifolia (Fruit,

n-hexane
fraction)

Extended replicative lifespan by
20% at 10 μg/mL [1].

Yeast (S. cerevisiae)

Anti-
melanogenesis

Pueraria lobata
(Aerial parts,

isolated corylin)

Inhibited melanin production by
77.9% and cellular tyrosinase

activity by 67.7% at 25 μM [3].

B16F10 mouse
melanoma cells

Anti-
melanogenesis
Efficacy

Pueraria lobata
(Aerial parts,
isolated corylin)

Showed stronger anti-melanin

activity than positive control
arbutin (100 μM) [3].

B16F10 cells & UVB-

stimulated 3D human
skin model

Cytotoxicity
(Safety)

Pueraria lobata
(Aerial parts,

isolated corylin)

Showed no cytotoxicity at
concentrations up to 25 μM [3].

B16F10 cells

Detailed Experimental Protocols

For researchers aiming to replicate key findings, here are the methodologies for core experiments.

Protocol 1: Anti-melanogenesis Assay in B16F10 Cells [3]

This protocol evaluates corylin's effect on melanin synthesis.

Cell Culture: Maintain B16F10 mouse melanoma cells in Dulbecco's Modified Eagle Medium
(DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in

a 5% CO₂ incubator.
Cell Seeding and Treatment: Seed cells in culture plates. After cell attachment, replace the medium

with one containing α-Melanocyte-Stimulating Hormone (α-MSH, e.g., 100 nM) to induce
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melanogenesis. Co-treat with various concentrations of corylin (e.g., 1-25 μM). Use arbutin (100 μM)

as a positive control and a group with α-MSH only as a negative control.
Melanin Content Measurement: After incubation (e.g., 48-72 hours), wash the cells with PBS, lyse

them, and pellet the melanin. Dissolve the melanin pellet in a hot alkaline solution (e.g., 1N NaOH).
Measure the absorbance at 405 nm, with higher absorbance indicating more melanin.

Cellular Tyrosinase Activity: Lyse the treated cells. The lysate is incubated with L-DOPA. The rate
of dopachrome formation, measured by absorbance at 475 nm, indicates tyrosinase activity.

Protocol 2: Replicative Lifespan Assay in Yeast (MEP) [1]

This protocol uses the Mother Enrichment Program (MEP) for efficient lifespan screening.

Yeast Strain: Use the MEP strain (genetically engineered to allow selective mother cell proliferation).

Estradiol Arrest: Grow the yeast culture in the presence of estradiol to arrest the division of daughter
cells.

Drug Treatment & Plating: Treat the culture with the test compound (e.g., corylin). Plate the culture
onto estradiol-free medium. Only mother cells can form colonies.

Viability Analysis: Count the colony-forming units (CFUs) over time. An increase in viability and
CFUs in the treated group compared to the control indicates an extended replicative lifespan.

Mechanisms of Action: Signaling Pathways

Corylin exerts its effects by modulating key cellular signaling pathways. The diagrams below illustrate the

primary mechanisms for its anti-melanogenesis and longevity-promoting activities.

Diagram 1: Anti-melanogenesis via MITF Pathway

Corylin inhibits melanin synthesis by downregulating the master regulator of melanogenesis, MITF.
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Corylin reduces melanin by downregulating MITF and downstream enzymes.

Diagram 2: Lifespan Extension via mTOR Inhibition

In longevity studies, corylin targets the mTOR pathway, a key regulator of aging.
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Corylin extends lifespan by inhibiting the Gtr1/TORC1 pathway.

Future Research and Development

Sustainable Sourcing: Utilizing Pueraria lobata vines, often considered agricultural waste, provides
an eco-friendly and sustainable source for corylin [3] [4].

Clinical Translation: While efficacy in 3D human skin models is promising [3], further clinical trials
are necessary to confirm its safety and therapeutic potential in humans.

Broader Therapeutic Applications: Given its established role in longevity pathways and antioxidant
activity [5] [1], corylin is a strong candidate for drug development in age-related diseases and

metabolic disorders.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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